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Compound of Interest

Compound Name: TC-Dapk 6

Cat. No.: B1681956

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of TC-DapK 6, a potent and selective inhibitor of Death-Associated Protein
Kinase (DAPK). Adherence to these guidelines is crucial for ensuring the stability, activity, and
reproducibility of experimental results.

Introduction

TC-DapK 6 is an oxazolone compound that functions as a potent, ATP-competitive inhibitor of
DAPK family kinases, particularly DAPK1 and DAPK3.[1][2][3] It is a valuable tool for studying
the roles of these serine/threonine kinases in programmed cell death pathways and their
implications in various diseases, including ischemic conditions.[1][2] Accurate preparation of a
stable stock solution is the first critical step in any experiment utilizing this inhibitor.

Quantitative Data Summary

The following table summarizes the key quantitative data for TC-DapK 6.
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Parameter Value Source(s)
Molecular Weight 276.29 g/mol [L1[31[41[5]16]
Molecular Formula C17H12N202 [11[3][4]1[5]16]

CAS Number 315694-89-4 or 2439180-90-0 [L[41518171
Appearance Yellow solid [1]
Purity >98% [417118]

Recommended Solvent

Dimethyl sulfoxide (DMSO)

[1]14]6]1°]

Solubility in DMSO

Up to 50 mM (13.81 mg/mL)

[4](8]

18.67 mg/mL (67.57 mM) (may

require ultrasonic and [31[9]
warming)

3 mg/mL (10.85 mM) [6]
Slightly soluble: 0.1-1 mg/mL [7]

Storage (Solid)

-20°C or +4°C

[L1E3][4106][7]

Storage (Stock Solution)

-20°C (for up to 1 month) or
-80°C (for up to 1 year)

[3](6]

Note: Variations in reported solubility and storage conditions may exist between different
suppliers. It is always recommended to consult the batch-specific certificate of analysis (CoA).

Experimental Protocol: Preparation of a 10 mM TC-
DapK 6 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of TC-DapK 6 in DMSO.

Materials:

e TC-DapK 6 solid powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or amber glass vials
Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

(Optional) Ultrasonic water bath

Procedure:

Pre-weighing Preparation: Allow the vial of TC-DapK 6 to equilibrate to room temperature
before opening to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of TC-DapK 6 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.76
mg of TC-DapK 6 (Molecular Weight = 276.29).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the TC-DapK 6
powder. For a 10 mM stock solution from 2.76 mg of powder, add 1 mL of DMSO.

Dissolution: Cap the vial securely and vortex thoroughly until the solid is completely
dissolved. Some suppliers note that gentle warming and/or sonication may be required to
achieve full dissolution, particularly at higher concentrations.[3][9]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes or amber glass vials.[6]

Storage: Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for
long-term storage (up to one year).[3][6] Ensure the storage containers are tightly sealed to
prevent solvent evaporation and moisture absorption.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the role of DAPK in apoptosis and the workflow for preparing
the TC-DapK 6 stock solution.
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Figure 1. Simplified signaling pathway showing DAPK as a mediator of apoptosis and its
inhibition by TC-DapK 6.
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Figure 2. Experimental workflow for the preparation of a TC-DapK 6 stock solution.

Safety Precautions

e TC-DapK 6 is for research use only and should not be used for diagnostic or medical
purposes.[1]

+ Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses, when handling the compound and its solutions.
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» Handle DMSO with care, as it can facilitate the absorption of other chemicals through the
skin.

o Consult the Material Safety Data Sheet (MSDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. apexbt.com [apexbt.com]

. glpbio.com [glpbio.com]

. medchemexpress.com [medchemexpress.com]

. TC-DAPK 6 | Death-Associated Protein Kinase | Tocris Bioscience [tocris.com]
. allgenbio.com [allgenbio.com]

. selleckchem.com [selleckchem.com]

. caymanchem.com [caymanchem.com]

. TC-DAPK 6 (4301) by Tocris, Part of Bio-Techne [bio-techne.com]

°
(o] [00] ~ » ol EEN w N =

. labsolu.ca [labsolu.ca]

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of TC-
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[https://www.benchchem.com/product/b1681956#how-to-prepare-tc-dapk-6-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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